Cas no 1285497-95-1 (3-Bromo-N-(cyanomethyl)-N-cyclopentylbenzamide)

• Product Name: 3-Bromo-N-(cyanomethyl)-N-cyclopentylbenzamide
• CAS No: 1285497-95-1
• MF: C₁₄H₁₅BrN₂O
• MW: 307.185702562332
• CID: 5452533
• PubChem ID: 56793561
• Update Time: 2025-10-21

3-Bromo-N-(cyanomethyl)-N-cyclopentylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS013795792
• 3-bromo-N-(cyanomethyl)-N-cyclopentylbenzamide
• Z1233173030
• 1285497-95-1
• EN300-15009969
• 3-Bromo-N-(cyanomethyl)-N-cyclopentylbenzamide

• Inchi： 1S/C14H15BrN2O/c15-12-5-3-4-11(10-12)14(18)17(9-8-16)13-6-1-2-7-13/h3-5,10,13H,1-2,6-7,9H2
• InChI Key： CDGBKPIFSSHOPA-UHFFFAOYSA-N
• SMILES： C(N(CC#N)C1CCCC1)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 306.03678g/mol
• Monoisotopic Mass: 306.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.0±30.0 °C(Predicted)
• pka: -2.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-N-(cyanomethyl)-N-cyclopentylbenzamide

3-Bromo-N-(cyanomethyl)-N-cyclopentylbenzamide: A Comprehensive Overview

3-Bromo-N-(cyanomethyl)-N-cyclopentylbenzamide, also known by its CAS number 1285497-95-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug discovery and materials science. The molecule combines a bromine atom at the 3-position of the benzene ring with a substituted amide group, making it a versatile building block for various chemical reactions.

The synthesis of 3-Bromo-N-(cyanomethyl)-N-cyclopentylbenzamide involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

One of the most promising areas of research involving this compound is its role in drug design. The presence of the bromine atom introduces electronic effects that can modulate the compound's interaction with biological targets. For instance, studies have shown that 3-Bromo-N-(cyanomethyl)-N-cyclopentylbenzamide exhibits potential as a kinase inhibitor, which could be pivotal in treating various cancers. Additionally, its cyclopentyl group provides structural rigidity, enhancing its binding affinity to specific protein domains.

In materials science, this compound has been explored as a precursor for advanced polymers and coatings. The amide functionality allows for polymerization under controlled conditions, resulting in materials with tailored mechanical and thermal properties. Recent research highlights its use in creating biodegradable polymers, which are increasingly sought after in sustainable packaging and biomedical applications.

The structural versatility of 3-Bromo-N-(cyanomethyl)-N-cyclopentylbenzamide also makes it an ideal candidate for click chemistry applications. Its ability to participate in copper-catalyzed azide-alkyne cycloadditions (CuAAC) has facilitated the rapid assembly of complex molecules. This has opened new avenues for drug delivery systems and nanotechnology.

From an environmental perspective, researchers are investigating greener synthesis routes for this compound. By utilizing renewable feedstocks and enzymatic catalysts, the production process can be made more sustainable. Such efforts align with global initiatives to reduce carbon footprints and promote circular economy principles.

In conclusion, 3-Bromo-N-(cyanomethyl)-N-cyclopentylbenzamide stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent technological advancements, position it as a key player in future innovations. As research continues to uncover new potentials, this compound will undoubtedly contribute significantly to both scientific progress and industrial development.